2-Butyl-1,3-diazaspiro[4.4]non-1-ene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Butyl-1,3-diazaspiro[4.4]non-1-ene” is a chemical compound with the molecular formula C11H18N2O . It is an intermediate of Irbesartan (Avapro) .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C11H18N2O . The average mass of the molecule is 194.273 Da and the monoisotopic mass is 194.141907 Da .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly provided in the search results. For detailed information, it is recommended to refer to material safety data sheets (MSDS) or similar resources .Scientific Research Applications
The compound has been studied for its structural and spectral characteristics, with a focus on tautomeric forms in solid state and solution. This includes analysis using IR and NMR spectroscopy and quantum chemistry (Enchev et al., 2017).
Reactions involving 1,2-diaza-1,3-butadienes and thioureas have been investigated, leading to various derivatives of 2-Butyl-1,3-diazaspiro[4.4]non-1-ene. This research is significant in the synthesis of thiazole and thiazolidin-4-one derivatives (Attanasi et al., 1999).
The compound is a key element in the crystal structure of irbesartan, an angiotensin II receptor antagonist used for hypertension treatment. Understanding its crystal forms is crucial for the development of effective antihypertensive agents (Boecskei et al., 1998).
It plays a role in the double 1,4-addition of malonate to 1,2-diaza-1,3-butadienes, a process important for the synthesis of novel compounds (Attanasi et al., 2001).
Tautomerism of derivatives of this compound, like 2-(pyridine-2-yl)-1,3-diazaspiro[4.4]non-1-en-4-one, has been examined for its structural properties in both solution and solid states, which is crucial for understanding its chemical behavior (Šimůnek et al., 2017).
The relationship between structure and anticonvulsant properties of 1,3-diazaspiro[4.4]nonane derivatives has been explored. This research is essential for developing new anticonvulsant agents (Lazić et al., 2017).
Irbesartan, which includes this compound in its structure, is extensively reviewed for its pharmacological and therapeutic uses, including hypertension and diabetic nephropathy treatment (Darwish et al., 2021).
Synthesis methods for irbesartan, which is significant for pharmaceutical production, have been documented (Xia, 2007).
Improved synthesis techniques for diazaspiro[4.4] nonane, a related compound, have been reported. This contributes to more efficient and higher-yield chemical synthesis processes (Zhiqin, 2004).
A study on the revision of the structure of related compounds, highlighting the importance of accurate structural determination in chemical synthesis (Dyachenko et al., 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-butyl-1,3-diazaspiro[4.4]non-2-ene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2/c1-2-3-6-10-12-9-11(13-10)7-4-5-8-11/h2-9H2,1H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQBLVJNFQCCULF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=NCC2(N1)CCCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.